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Compound of Interest

Compound Name: Ammonium picrate

Cat. No.: B094429

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula, structure,
and key properties of ammonium picrate. The information is curated for professionals in
research, science, and drug development, with a focus on delivering precise data and
established experimental methodologies.

Introduction

Ammonium picrate, also known as Dunnite or Explosive D, is an energetic material that has
been utilized in various applications, including explosives, fireworks, and rocket propellants.[1]
[2][3] It is a salt formed from the reaction of picric acid with ammonia.[4] Understanding its
molecular structure and physicochemical properties is crucial for its safe handling, application,
and the development of new energetic materials.

Molecular Formula and Structure

The molecular formula of ammonium picrate is CeHsN4O7.[1][5][6] It is an ammonium salt of
2,4,6-trinitrophenol (picric acid).[3] The structure consists of an ammonium cation (NH4*) and a
picrate anion (CeH2(NO2)30~). The ionic nature of the compound, with electrostatic interactions
and hydrogen bonding between the cation and anion, contributes to its stability.[7]

The picrate anion has a phenolic oxygen and three nitro groups attached to a benzene ring at
the 2, 4, and 6 positions. Due to steric hindrance, the ortho-nitro groups are twisted relative to
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the plane of the benzene ring, while the para-nitro group is nearly coplanar.[7]

lonic structure of Ammonium Picrate.

Physicochemical Properties

A summary of the key quantitative data for ammonium picrate is presented in the table below

for easy reference and comparison.

Property Value Reference
Molecular Formula CeHeN4O7 [1][5]16]
Molecular Weight 246.13 g/mol [31[7]
Bright yellow scales or
Appearance ) [11[3]
orthorhombic crystals
Density 1.72 g/cm3 [31[8]
Melting Point Decomposes at 277-282 °C [8]

Autoignition Temperature

423 °C

[8]

Solubility in Water

1.1 g/100 mL at 20°C

[3](8]

Solubility in Alcohol

Slightly soluble

[317]

Explosion Velocity

7,150 m/s

[5]

Experimental Protocols

The primary method for synthesizing ammonium picrate is through the neutralization of picric

acid with ammonia.[7][9]

Reaction: CeH2(NO2)3sOH + NH3 — CesH2(NO2)sONHa

Detailed Methodology:

o Preparation of Reactants: A suspension of picric acid is prepared in hot water.[1] Gaseous

ammonia or an aqueous solution of ammonium hydroxide is used as the neutralizing agent.
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[1]°]

Neutralization: The ammonia source is added to the picric acid suspension under controlled
temperature conditions. The reaction is an acid-base neutralization, which is exothermic.

Endpoint Determination: The completion of the neutralization reaction is critical for product
purity. Modern methods may employ test papers to monitor the pH of the solution. The
reaction is considered complete when the solution remains neutral for a specified period,
such as ten minutes of boiling with steam after the ammonia supply has been stopped.[7]

Crystallization and Isolation: Upon cooling the reaction mixture, ammonium picrate
precipitates out of the solution as fine yellow needles.[9]

Washing and Drying: The resulting crystals are washed to remove any unreacted starting
materials and impurities. The product is then dried. It is important to note that dry
ammonium picrate is a high explosive and sensitive to shock and friction.[8][10] For safety,
it is often handled and stored wetted with at least 10% water.[1]
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Picric Acid Suspension in Hot Water Aqueous or Gaseous Ammonia
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Ammonium Picrate
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Synthesis workflow for Ammonium Picrate.

The crystal structure of ammonium picrate has been determined using single-crystal X-ray
diffraction.[3][7]
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Methodology:

o Crystal Growth: Single crystals of ammonium picrate suitable for X-ray diffraction are
grown, typically from an aqueous solution.

o Data Collection: A selected crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

e Structure Solution and Refinement: The collected diffraction data is used to determine the
electron density map of the crystal, which allows for the elucidation of the atomic positions.
The structural model is then refined to best fit the experimental data.

Studies have shown that ammonium picrate crystallizes in the orthorhombic crystal system
with the space group Ibca.[7] These analyses provide precise bond lengths, bond angles, and
details about the intermolecular interactions, such as hydrogen bonding between the
ammonium and picrate ions, which are crucial for understanding the compound's properties.[7]

Safety and Handling

Ammonium picrate is a hazardous substance and must be handled with extreme care. When
dry, it is a high explosive that can be initiated by heat, shock, or friction.[2][10] It is also
flammable and produces toxic oxides of nitrogen upon combustion or decomposition.[1] Skin
contact should be avoided as it can cause irritation and may be absorbed through the skin.[1]
[2] It is recommended to handle ammonium picrate when wetted with at least 10% water to
reduce its sensitivity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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